Cas no 954222-91-4 (3-[(2-fluorophenoxy)methyl]azetidine)

• Product Name: 3-[(2-fluorophenoxy)methyl]azetidine
• CAS No: 954222-91-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD09861862
• CID: 1986206
• PubChem ID: 24902290
• Update Time: 2025-05-25

3-[(2-fluorophenoxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-phenoxymethyl)-azetidine
• 3-[(2-fluorophenoxy)methyl]azetidine
• 954222-91-4
• AKOS006310455
• EN300-242615
• SCHEMBL2301066

• MDL： MFCD09861862
• Inchi： 1S/C10H12FNO/c11-9-3-1-2-4-10(9)13-7-8-5-12-6-8/h1-4,8,12H,5-7H2
• InChI Key： MFYBAZBLPZJNPP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC1CNC1

Computed Properties

• Exact Mass: 181.09000
• Monoisotopic Mass: 181.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.75270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(2-fluorophenoxy)methyl]azetidine

Recent Advances in the Study of 3-[(2-fluorophenoxy)methyl]azetidine (CAS: 954222-91-4) in Chemical Biology and Pharmaceutical Research

The compound 3-[(2-fluorophenoxy)methyl]azetidine (CAS: 954222-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic azetidine derivative, characterized by a fluorophenoxy moiety, has been explored for its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have highlighted its promising pharmacological profile, including its ability to modulate specific neurotransmitter systems and interact with key biological targets.

One of the most notable advancements in the study of 3-[(2-fluorophenoxy)methyl]azetidine is its application in the design of novel ligands for G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity and selectivity for serotonin and dopamine receptors, suggesting potential utility in treating neuropsychiatric disorders such as schizophrenia and depression. The study employed molecular docking and in vitro binding assays to elucidate the compound's interactions with receptor binding sites, revealing key structural features responsible for its activity.

In addition to its CNS applications, 3-[(2-fluorophenoxy)methyl]azetidine has been investigated as a precursor for the synthesis of enzyme inhibitors. Recent research published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of azetidine-based inhibitors targeting bacterial enzymes, such as dihydrofolate reductase (DHFR), which play a critical role in microbial folate metabolism. The study found that fluorinated derivatives of the compound exhibited potent inhibitory activity against drug-resistant bacterial strains, offering a potential pathway for addressing antibiotic resistance.

Another area of interest is the compound's pharmacokinetic properties. A 2024 preclinical study evaluated the bioavailability and metabolic stability of 3-[(2-fluorophenoxy)methyl]azetidine derivatives, using liquid chromatography-mass spectrometry (LC-MS) and in vivo models. The results indicated that the fluorophenoxy group enhances metabolic stability while maintaining favorable blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics. These findings underscore the compound's potential as a lead structure for further optimization.

Despite these promising developments, challenges remain in the clinical translation of 3-[(2-fluorophenoxy)methyl]azetidine-based therapeutics. Issues such as off-target effects and synthetic scalability require further investigation. However, ongoing research efforts, including structure-activity relationship (SAR) studies and high-throughput screening, are expected to address these limitations and unlock the full therapeutic potential of this compound.

In conclusion, 3-[(2-fluorophenoxy)methyl]azetidine (CAS: 954222-91-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse applications, from GPCR modulation to enzyme inhibition, highlight its versatility as a pharmacophore. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in disease models, paving the way for its eventual clinical application.